Cas no 29051-45-4 (4-Methyl-6-phenylnicotinic acid)

• Product Name: 4-Methyl-6-phenylnicotinic acid
• CAS No: 29051-45-4
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• MDL: MFCD24481784
• CID: 4712171
• Update Time: 2025-04-24

4-Methyl-6-phenylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-METHYL-6-PHENYLNICOTINIC ACID
• BDBM50425805
• 4-Methyl-6-phenylnicotinic acid

• MDL： MFCD24481784
• Inchi： 1S/C13H11NO2/c1-9-7-12(10-5-3-2-4-6-10)14-8-11(9)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： LZCUYAFRSJCAFJ-UHFFFAOYSA-N
• SMILES： OC(C1=CN=C(C=C1C)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Topological Polar Surface Area: 50.2

Additional information on 4-Methyl-6-phenylnicotinic acid

4-Methyl-6-phenylnicotinic acid (CAS No 29051-45-4): A Comprehensive Overview

4-Methyl-6-phenylnicotinic acid, identified by the CAS registry number 29051-45-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure, has garnered attention due to its potential applications in drug discovery and development. In this article, we delve into the properties, synthesis, biological activities, and recent advancements associated with 4-Methyl-6-phenylnicotinic acid.

The chemical structure of 4-Methyl-6-phenylnicotinic acid comprises a nicotinic acid backbone with substituents at positions 4 and 6. The methyl group at position 4 and the phenyl group at position 6 introduce distinct electronic and steric effects, which play a crucial role in its biological activity. Recent studies have highlighted the importance of these substituents in modulating the compound's interaction with various biological targets.

One of the most notable aspects of 4-Methyl-6-phenylnicotinic acid is its potential as a lead compound in drug development. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory therapies. Additionally, its role as a modulator of ion channels has been investigated, suggesting applications in treating conditions such as epilepsy and chronic pain.

The synthesis of 4-Methyl-6-phenylnicotinic acid has been optimized through various routes, including microwave-assisted synthesis and catalytic methods. These advancements have not only improved the yield but also reduced the environmental footprint of the production process. Recent studies have focused on green chemistry approaches to further enhance the sustainability of synthesizing this compound.

In terms of biological activity, 4-Methyl-6-phenylnicotinic acid has demonstrated potent anti-cancer properties in preclinical models. Its ability to induce apoptosis in cancer cells while sparing normal cells highlights its potential as a targeted therapy. Furthermore, its anti-inflammatory effects have been validated in animal models of arthritis and neuroinflammation.

The pharmacokinetic profile of 4-Methyl-6-phenylnicotinic acid has also been extensively studied. Research indicates that it exhibits favorable absorption and bioavailability, making it suitable for oral administration. However, further studies are required to optimize its bioavailability and minimize potential side effects.

In conclusion, 4-Methyl-6-phenylnicotinic acid, with its unique chemical structure and diverse biological activities, represents a valuable compound in contemporary drug discovery research. Ongoing studies aim to unlock its full therapeutic potential while addressing challenges related to scalability and safety profiles.